Cas no 233233-71-1 (GenBank AI689636 (9CI))
GenBank AI689636 (9CI) structure
Product Name:GenBank AI689636 (9CI)
CAS No:233233-71-1
MF:C23H30O4
MW:370.481907367706
CID:245336
PubChem ID:45357917
Update Time:2025-04-19
GenBank AI689636 (9CI) Chemical and Physical Properties
Names and Identifiers
-
- GenBank AI689636 (9CI)
- [(13S,17R)-17-acetyl-6,13-dimethyl-3-oxo-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
- estra-4,6<wbr>
- LogP
- NOMEGESTR<wbr>
- [(13S, 17R)-17-acetyl-6, 13-dimethyl-3-oxo-1, 2, 8, 9, 10, 11, 12, 14, 15, 16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
- AKOS015962821
- 233233-71-1
- NOMEGESTROL ACETATE:17alpha-Acetoxy-6alpha-methyl-19-Nor-Pregn-4,6-dien-3,20-dione
- DTXSID80670008
- (8xi,9xi,10xi,14xi)-6-Methyl-3,20-dioxo-19-norpregna-4,6-dien-17-yl acetate
- AC-18863
- Nomegestrol (acetate)
- HMS3371C08
-
- Inchi: 1S/C23H30O4/c1-13-11-20-18(17-6-5-16(26)12-19(13)17)7-9-22(4)21(20)8-10-23(22,14(2)24)27-15(3)25/h11-12,17-18,20-21H,5-10H2,1-4H3/t17?,18?,20?,21?,22-,23-/m0/s1
- InChI Key: IIVBFTNIGYRNQY-FJSZYSOBSA-N
- SMILES: O(C(C)=O)[C@]1(C(C)=O)CCC2C3C=C(C)C4=CC(CCC4C3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 370.2145
- Monoisotopic Mass: 370.214
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 775
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.16g/cm3
- Boiling Point: 507.3ºC at 760 mmHg
- Flash Point: 219.9ºC
- Refractive Index: 1.554
- PSA: 60.44
- LogP: 4.18520
GenBank AI689636 (9CI) Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
233233-71-1 (GenBank AI689636 (9CI)) Related Products
- 3562-63-8(megestrol)
- 13609-67-1(hydrocortisone 17-butyrate)
- 58652-20-3(Nomegestrol acetate)
- 1250-97-1(Epi Hydrocortisone 21-Acetate)
- 25092-41-5(17α-Acetyloxy-11β-methyl-19-norprogesterone)
- 50-04-4(Cortisone acetate)
- 2701-50-0(6-Deschloro Cyproterone Acetate)
- 630-56-8(Hydroxyprogesterone caproate)
- 595-33-5(Megestrol acetate)
- 50-03-3(Hydrocortisone acetate)
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